Cas no 18030-66-5 (3-Ethyl-1,1,1,5,5,5-hexamethyl-3-trimethylsilanyloxy-trisiloxane)

• Product Name: 3-Ethyl-1,1,1,5,5,5-hexamethyl-3-trimethylsilanyloxy-trisiloxane
• CAS No: 18030-66-5
• MF: C₁₁H₃₂O₃Si₄
• MW: 324.711987495422
• CID: 50943
• PubChem ID: 22325797
• Update Time: 2025-04-18

3-Ethyl-1,1,1,5,5,5-hexamethyl-3-trimethylsilanyloxy-trisiloxane Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-1,1,1,5,5,5-hexamethyl-3-trimethylsilanyloxy-trisiloxane
• ethyl-tris(trimethylsilyloxy)silane
• 3-Aethyl-1,1,1,5,5,5-hexamethyl-3-trimethylsilyloxy-trisiloxan
• O304
• Tris-trimethylsiloxy-aethyl-silan
• Trisiloxane,3-ethyl-1,1,1,5,5,5-hexamethyl-3-(trimethylsiloxy)- (8CI)
• Ethyltris(trimethylsiloxy)silane
• DTXSID50624816
• Trisiloxane, 3-ethyl-1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-
• AKOS015914638
• 3-ethyl-1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]trisiloxane
• 18030-66-5
• FNJRMGIMHUHYGH-UHFFFAOYSA-N
• SCHEMBL525510

• Inchi： 1S/C11H32O3Si4/c1-11-18(12-15(2,3)4,13-16(5,6)7)14-17(8,9)10/h11H2,1-10H3
• InChI Key： FNJRMGIMHUHYGH-UHFFFAOYSA-N
• SMILES： [Si](CC)(O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 324.14300
• Monoisotopic Mass: 324.14285102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.873
• Boiling Point: 253.314°C at 760 mmHg
• Flash Point: 97.872°C
• Refractive Index: 1.415
• PSA: 27.69000
• LogP: 4.49970